Cas no 2172266-74-7 (3-cyclopropyl-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid)

• Product Name: 3-cyclopropyl-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• CAS No: 2172266-74-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6102288
• PubChem ID: 165958530
• Update Time: 2025-07-02

3-cyclopropyl-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• EN300-1529134
• 3-cyclopropyl-4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid
• 2172266-74-7

• Inchi： 1S/C27H32N2O5/c30-25(29-16-19(15-26(31)32)18-12-13-18)11-5-6-14-28-27(33)34-17-24-22-9-3-1-7-20(22)21-8-2-4-10-23(21)24/h1-4,7-10,18-19,24H,5-6,11-17H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： ODGHTWGCRNMZQK-UHFFFAOYSA-N
• SMILES： OC(CC(CNC(CCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C1CC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid

Comprehensive Overview of 3-cyclopropyl-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid (CAS No. 2172266-74-7)

3-cyclopropyl-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid (CAS No. 2172266-74-7) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a cyclopropyl group and a 9H-fluoren-9-yl (Fmoc) protecting moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and pharmaceutical companies are increasingly interested in this compound due to its role in solid-phase peptide synthesis (SPPS), a technique pivotal for drug discovery and biotechnology applications.

The compound’s Fmoc-protected amino acid derivative is particularly significant in modern peptide chemistry. The Fmoc group is a cornerstone in peptide synthesis, offering stability under basic conditions while being easily removable under mild acidic conditions. This property aligns with the growing demand for green chemistry and sustainable synthesis methods, as it reduces the need for harsh reagents. Additionally, the cyclopropyl ring enhances the compound’s metabolic stability, a feature highly sought after in the design of peptide-based therapeutics and small-molecule drugs.

In recent years, the rise of personalized medicine and biologics has spurred interest in compounds like 3-cyclopropyl-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid. Its application extends to the synthesis of peptide vaccines, antibody-drug conjugates (ADCs), and targeted cancer therapies. These areas are among the most searched topics in biopharmaceutical research, reflecting the compound’s relevance in cutting-edge science. Furthermore, its CAS No. 2172266-74-7 is frequently queried in academic databases, underscoring its importance in peer-reviewed studies.

From a technical perspective, the compound’s carboxylic acid functionality allows for versatile conjugation with other molecules, enabling the creation of complex peptide architectures. This adaptability is critical for researchers exploring drug delivery systems and nanomedicine, two fields experiencing exponential growth. The Fmoc protection strategy also aligns with the trend toward automated peptide synthesis, a technology-driven approach that accelerates drug development timelines.

Quality and purity are paramount for 3-cyclopropyl-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid, as impurities can compromise downstream applications. Reputable suppliers ensure compliance with Good Manufacturing Practices (GMP), a topic frequently searched by procurement specialists. Analytical techniques such as HPLC and mass spectrometry are employed to verify the compound’s integrity, addressing the industry’s focus on quality control and regulatory compliance.

In summary, 3-cyclopropyl-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid (CAS No. 2172266-74-7) is a multifaceted compound with broad applications in peptide chemistry, drug discovery, and biotechnology. Its structural features and functional groups cater to the evolving needs of modern science, making it a subject of ongoing research and commercial interest. As the demand for innovative therapeutics grows, this compound will undoubtedly remain a key player in the field.